Cas no 1344581-77-6 ((2S)-4-(4-chloro-2-methoxyphenyl)butan-2-amine)

• Product Name: (2S)-4-(4-chloro-2-methoxyphenyl)butan-2-amine
• CAS No: 1344581-77-6
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 6580076
• PubChem ID: 165841801
• Update Time: 2025-06-12

(2S)-4-(4-chloro-2-methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-chloro-2-methoxyphenyl)butan-2-amine
• 1344581-77-6
• EN300-1963432

• Inchi： 1S/C11H16ClNO/c1-8(13)3-4-9-5-6-10(12)7-11(9)14-2/h5-8H,3-4,13H2,1-2H3/t8-/m0/s1
• InChI Key： BUTWZTQHYFTJHC-QMMMGPOBSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)CC[C@H](C)N

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-4-(4-chloro-2-methoxyphenyl)butan-2-amine

Comprehensive Analysis of (2S)-4-(4-chloro-2-methoxyphenyl)butan-2-amine (CAS No. 1344581-77-6): Properties, Applications, and Research Insights

The compound (2S)-4-(4-chloro-2-methoxyphenyl)butan-2-amine (CAS No. 1344581-77-6) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the 4-chloro-2-methoxyphenyl moiety and the (2S)-butan-2-amine backbone, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and potential applications in drug discovery.

One of the most searched questions about CAS 1344581-77-6 relates to its synthetic routes. The compound can be prepared through asymmetric synthesis or resolution techniques, with the (2S)-configuration being critical for its biological activity. Recent studies highlight its role in modulating neurotransmitter systems, particularly in the context of neurological disorders. This aligns with the growing public interest in neuroprotective agents and precision medicine, making (2S)-4-(4-chloro-2-methoxyphenyl)butan-2-amine a topic of relevance in both academic and industrial settings.

The physicochemical properties of 1344581-77-6 have been extensively characterized. It exhibits moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), which is crucial for formulation development. Its logP value suggests favorable membrane permeability, a key consideration for drug-likeness assessments. These attributes are frequently queried in databases by medicinal chemists optimizing ADME profiles of lead compounds.

In the context of green chemistry trends, researchers are exploring eco-friendly catalytic systems for producing (2S)-4-(4-chloro-2-methoxyphenyl)butan-2-amine. This addresses the rising demand for sustainable synthesis methods in pharmaceutical manufacturing. The compound's methoxy and chloro substituents offer interesting possibilities for further functionalization, enabling diversity-oriented synthesis approaches that are currently popular in combinatorial chemistry platforms.

Analytical methods for CAS 1344581-77-6 typically employ HPLC with chiral stationary phases to ensure enantiomeric purity, a critical quality attribute given the importance of stereochemistry in drug efficacy. The development of robust QC protocols for this compound reflects the pharmaceutical industry's focus on quality by design principles. These technical aspects generate substantial interest among analytical scientists searching for chiral separation techniques.

Emerging applications of (2S)-4-(4-chloro-2-methoxyphenyl)butan-2-amine include its investigation as a building block for PET radiotracers in diagnostic imaging. This connects with the booming field of theranostics, where molecular imaging guides personalized treatment strategies. The compound's aromatic system allows for relatively straightforward radiolabeling, making it attractive for developing novel biomarkers in neurological research.

Stability studies indicate that 1344581-77-6 requires protection from light and moisture during storage, with recommended conditions often searched by laboratory personnel. Proper handling aligns with GLP standards and ensures reproducible results in biological assays. The compound's spectral data (including NMR and mass spectra fingerprints) are well-documented in scientific literature, serving as important references for structure verification.

From a commercial perspective, (2S)-4-(4-chloro-2-methoxyphenyl)butan-2-amine is available in various purity grades to meet different research needs. Suppliers frequently update their catalogs with GMP-grade options, responding to the pharmaceutical industry's stringent material requirements. This availability supports its growing use in preclinical studies and hit-to-lead optimization campaigns.

The scientific community continues to explore structure-activity relationships (SAR) of CAS 1344581-77-6 derivatives, particularly focusing on how the chloro-methoxy substitution pattern influences target binding. Such investigations contribute to the broader understanding of molecular recognition principles, a hot topic in computational chemistry and virtual screening workflows. These research directions address frequently searched concepts in drug design forums.

In conclusion, (2S)-4-(4-chloro-2-methoxyphenyl)butan-2-amine represents a versatile chiral building block with multifaceted research applications. Its continued study bridges several cutting-edge fields including asymmetric synthesis, neuropharmacology, and molecular imaging. The compound's well-characterized properties and modular structure ensure its ongoing relevance in addressing contemporary challenges in medicinal chemistry and life sciences.